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Compound of Interest

Compound Name:
N-Methoxy-N-methylnicotinamide-

13C6

Cat. No.: B15597684 Get Quote

For researchers, scientists, and drug development professionals, N-Methoxy-N-
methylnicotinamide-13C6 serves as a valuable, isotopically labeled building block and

analytical tool. This guide provides an in-depth overview of its commercial availability, potential

applications, and relevant experimental considerations.

This stable isotope-labeled compound is a derivative of nicotinamide, a form of vitamin B3, and

incorporates six carbon-13 atoms in its nicotinamide ring. This isotopic labeling makes it

particularly useful as an internal standard in quantitative mass spectrometry-based studies, for

tracer experiments in metabolic research, and as a precursor for the synthesis of more complex

labeled molecules in drug discovery and development.

Commercial Availability and Specifications
N-Methoxy-N-methylnicotinamide-13C6 is available from specialized chemical suppliers.

While specific details can vary between batches and suppliers, the following table summarizes

typical product specifications. Researchers are advised to request a lot-specific Certificate of

Analysis (CoA) for precise data.
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Parameter Typical Specification

Chemical Formula C₂¹³C₆H₁₀N₂O₂

Molecular Weight ~172.18 g/mol (reflecting the ¹³C enrichment)

CAS Number Not consistently available; inquire with supplier

Purity ≥97% (often determined by HPLC or NMR)

Isotopic Enrichment
Typically ≥99 atom % ¹³C for the labeled

positions

Format
Commonly supplied as a solid (powder or

crystalline)

Storage Recommended at 2-8°C for long-term stability

Potential Commercial Suppliers:

Clearsynth

LGC Standards (including Toronto Research Chemicals)

Synthesis and Chemical Properties
The synthesis of N-Methoxy-N-methylnicotinamide-13C6 involves the coupling of a ¹³C₆-

labeled nicotinic acid derivative with N,O-dimethylhydroxylamine. This transformation results in

the formation of a Weinreb amide, a functional group known for its utility in organic synthesis.

The Weinreb amide functionality is relatively stable and allows for the controlled addition of

organometallic reagents (e.g., Grignard or organolithium reagents) to form ketones without the

common side reaction of over-addition to form a tertiary alcohol. This reactivity is crucial for the

construction of complex molecular frameworks.

Key Applications in Research and Development
The primary utility of N-Methoxy-N-methylnicotinamide-13C6 stems from its isotopic label,

which renders it distinguishable from its unlabeled counterpart by mass spectrometry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15597684?utm_src=pdf-body
https://www.benchchem.com/product/b15597684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Internal Standard for Bioanalytical Methods
In pharmacokinetic and drug metabolism studies, accurate quantification of drug candidates

and their metabolites is essential. N-Methoxy-N-methylnicotinamide-13C6 can be used as an

internal standard for the quantification of unlabeled N-Methoxy-N-methylnicotinamide or related

nicotinamide-containing analytes in complex biological matrices like plasma, urine, or tissue

homogenates. The co-elution of the labeled standard with the analyte of interest during liquid

chromatography-mass spectrometry (LC-MS) analysis allows for correction of variations in

sample preparation and instrument response, leading to highly accurate and precise

quantification.

Metabolic Tracer Studies
The stable isotope label allows researchers to trace the metabolic fate of the nicotinamide

moiety in cellular or in vivo systems. By introducing the ¹³C₆-labeled compound, scientists can

track its incorporation into downstream metabolites, providing insights into metabolic pathways

and fluxes.

Precursor for Labeled Molecule Synthesis
As a stable and reactive building block, N-Methoxy-N-methylnicotinamide-13C6 can be a

starting material for the synthesis of more complex ¹³C-labeled molecules. This is particularly

valuable in drug discovery for producing labeled drug candidates for absorption, distribution,

metabolism, and excretion (ADME) studies.

Experimental Protocols and Methodologies
While specific experimental protocols will vary based on the application, the following provides

a general framework for the use of N-Methoxy-N-methylnicotinamide-13C6.

General Workflow for Use as an Internal Standard in LC-
MS
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Caption: Workflow for quantification using a stable isotope-labeled internal standard.

General Synthetic Scheme: Weinreb Amide Chemistry
The following diagram illustrates the general principle of using a Weinreb amide, such as N-
Methoxy-N-methylnicotinamide-13C6, for the synthesis of a ketone.
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Caption: General reaction scheme for the synthesis of a ketone from a Weinreb amide.

Conclusion
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N-Methoxy-N-methylnicotinamide-13C6 is a specialized but highly useful chemical for

researchers in the pharmaceutical and life sciences. Its primary applications as an internal

standard for quantitative bioanalysis, a metabolic tracer, and a synthetic precursor for more

complex labeled molecules are critical for advancing drug development and metabolic

research. The stability and predictable reactivity of the Weinreb amide functionality make it a

reliable tool in the modern chemistry laboratory. When sourcing this compound, it is imperative

to obtain a detailed Certificate of Analysis from the supplier to ensure the material meets the

specific requirements of the intended application.

To cite this document: BenchChem. [N-Methoxy-N-methylnicotinamide-13C6: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597684#commercial-suppliers-of-n-methoxy-n-
methylnicotinamide-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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